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Compound of Interest

Compound Name: 1-Methylhistamine

Cat. No.: B192778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1-methylhistamine (1-MH), a major metabolite

of histamine, across various patient cohorts. Elevated levels of 1-MH are indicative of

increased histamine production and are associated with several clinical conditions. This

document summarizes quantitative data, details experimental methodologies for 1-MH

measurement, and visualizes the metabolic pathway of histamine.

Data Presentation: 1-Methylhistamine Levels in
Patient Cohorts
The following tables summarize urinary 1-methylhistamine levels in different patient

populations compared to healthy controls. These values are typically normalized to creatinine

to account for variations in urine concentration.
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Patient Cohort
1-Methylhistamine Level
(μg/g Creatinine)

Reference

Healthy Controls 112.99 ± 55.48 (mean ± SD) [1]

Histamine Intolerance 70.29 ± 29.43 (mean ± SD) [1]

Atopic Dermatitis with Food

Hypersensitivity (Positive

Provocation)

534 ± 331 (mean ± SD) [2]

Atopic Dermatitis with Food

Hypersensitivity (Negative

Provocation)

343 ± 58 (mean ± SD) [2]

Patient Cohort
1-Methylhistamine Level
(μmol/mol Creatinine)

Reference

Mastocytosis (Limited to Skin) 245 (median) [3]

Mastocytosis (Bone Marrow

and Cutaneous Involvement)
509 (average) [3]

Patient Cohort
Urinary N-methylhistamine
(μ g/mmol creatinine x
m²BSA)

Reference

Gastrointestinal Food Allergy

(Unrestricted Diet)
7.1 (median) [4]

Healthy Controls (Unrestricted

Diet)

Not specified, but significantly

lower than the food allergy

group

[4]

Gastrointestinal Food Allergy

(Hypoallergenic Diet)
5.7 (median) [4]
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Accurate quantification of 1-methylhistamine is crucial for clinical and research applications.

The most common methods employed are Enzyme-Linked Immunosorbent Assay (ELISA) and

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1-Methylhistamine ELISA Protocol (Urine Samples)
This protocol is a summary of a common commercially available competitive ELISA kit.

1. Sample Preparation (Acylation):

Pipette 20 µL of standards, controls, and urine samples into the respective wells of a reaction

plate.[5][6]

Add 200 µL of Equalizing Reagent to each well.[5][6]

Add 20 µL of freshly prepared Acylation Reagent to each well.[5][6]

Incubate for a specified time at room temperature on an orbital shaker.

2. ELISA Procedure:

Pipette 50 µL of Start Buffer into the wells of the coated microtiter strips.[6]

Add 20 µL of the prepared (acylated) standards, controls, and samples to the wells.

Pipette 50 µL of Antiserum into each well.[6]

Incubate for 30 minutes at room temperature on an orbital shaker.[6]

Wash the wells multiple times with Wash Buffer.

Add 100 µL of Enzyme Conjugate to each well and incubate.

Wash the wells again.

Add 100 µL of Substrate and incubate for 15-20 minutes.

Add 100 µL of Stop Solution.
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Read the optical density at 450 nm using a microplate photometer.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol (Urine Samples)
LC-MS/MS offers high specificity and sensitivity for the quantification of 1-methylhistamine.

1. Sample Preparation:

Urine samples are typically diluted with water after the addition of an isotopic internal

standard.[7]

For some methods, a simple dilution of the urine sample with acetonitrile is sufficient.

2. Chromatographic Separation:

The diluted sample is injected into a liquid chromatography system.

Separation is achieved on a suitable column, such as a HILIC or a C18 column.[7]

A mobile phase, often a mixture of acetonitrile and water with a modifier like formic acid, is

used to elute the analyte.[7]

3. Mass Spectrometric Detection:

The eluent from the LC system is introduced into a tandem mass spectrometer.

Detection is performed using positive electrospray ionization (ESI) and multiple reaction

monitoring (MRM).[7]

Specific precursor-to-product ion transitions for 1-methylhistamine and the internal

standard are monitored for quantification.[7]

Mandatory Visualization
The following diagrams illustrate key processes related to 1-methylhistamine analysis.
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Caption: Metabolic pathway of histamine.
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Caption: Experimental workflow for 1-methylhistamine ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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